Cas no 1092459-45-4 (3'-(trifluoromethyl)-1',4',6',7'-tetrahydrospiro[1,3-dioxolane-2,5'-indazole])

• Product Name: 3'-(trifluoromethyl)-1',4',6',7'-tetrahydrospiro[1,3-dioxolane-2,5'-indazole]
• CAS No: 1092459-45-4
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4560309
• Update Time: 2025-06-14

3'-(trifluoromethyl)-1',4',6',7'-tetrahydrospiro[1,3-dioxolane-2,5'-indazole] Chemical and Physical Properties

Names and Identifiers

• 3'-(trifluoromethyl)-1',4',6',7'-tetrahydrospiro[1,3-dioxolane-2,5'-indazole]

• Inchi： 1S/C10H11F3N2O2/c11-10(12,13)8-6-5-9(16-3-4-17-9)2-1-7(6)14-15-8/h1-5H2,(H,14,15)
• InChI Key： FVZMHORKMDVJBU-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC1=C(C2)C(C(F)(F)F)=NN1

Additional information on 3'-(trifluoromethyl)-1',4',6',7'-tetrahydrospiro[1,3-dioxolane-2,5'-indazole]

Comprehensive Overview of 3'-(Trifluoromethyl)-1',4',6',7'-tetrahydrospiro[1,3-dioxolane-2,5'-indazole] (CAS No. 1092459-45-4)

The compound 3'-(trifluoromethyl)-1',4',6',7'-tetrahydrospiro[1,3-dioxolane-2,5'-indazole] (CAS No. 1092459-45-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique spirocyclic structure and the presence of a trifluoromethyl group make it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate, given its ability to modulate biological pathways with high specificity.

In recent years, the demand for fluorinated compounds like 3'-(trifluoromethyl)-1',4',6',7'-tetrahydrospiro[1,3-dioxolane-2,5'-indazole] has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation therapeutics, especially in oncology and neurology. The compound’s CAS No. 1092459-45-4 is frequently cited in patent literature, underscoring its commercial and scientific relevance. Additionally, its spiro[indazole-5,2'-[1,3]dioxolane] core is a focal point for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 3'-(trifluoromethyl)-1',4',6',7'-tetrahydrospiro[1,3-dioxolane-2,5'-indazole] involves multi-step organic transformations, often leveraging catalyzed cyclization and fluorination techniques. This aligns with the growing trend of green chemistry, where researchers seek to minimize waste and improve atom economy. The compound’s trifluoromethyl group is particularly noteworthy, as it is a common motif in FDA-approved drugs, such as antidepressants and antivirals.

The versatility of CAS No. 1092459-45-4 extends beyond pharmaceuticals. It is also explored in material science for designing high-performance polymers and liquid crystals. Its thermal stability and electronic properties make it a candidate for optoelectronic devices, a field experiencing rapid growth due to advancements in renewable energy technologies. This dual applicability in life sciences and advanced materials highlights its interdisciplinary importance.

For researchers and industry professionals, understanding the spectroscopic data (e.g., NMR, HPLC) of 3'-(trifluoromethyl)-1',4',6',7'-tetrahydrospiro[1,3-dioxolane-2,5'-indazole] is essential for quality control and regulatory compliance. The compound’s chromatographic purity is a frequent topic in analytical chemistry forums, reflecting its role in high-throughput screening assays. Moreover, its stability under various pH conditions is a key consideration for formulation scientists.

In summary, 3'-(trifluoromethyl)-1',4',6',7'-tetrahydrospiro[1,3-dioxolane-2,5'-indazole] (CAS No. 1092459-45-4) represents a cutting-edge compound with broad applications. Its structural novelty and functional versatility position it as a pivotal player in modern chemistry, addressing both healthcare challenges and technological innovations. As research progresses, this compound is poised to unlock new possibilities in precision medicine and sustainable materials.